2-[1-[[2-(5-Fluoro-1H-indol-4-yl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-6-yl]methyl]piperidin-4-yl]propan-2-ol 2-[1-[[2-(5-Fluoro-1H-indol-4-yl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-6-yl]methyl]piperidin-4-yl]propan-2-ol PI3kδ inhibitor 1 is a potent and selective inhibitor of isoform of PI3Kδ; useful for treating disorders mediated by lipid kinases such as inflammation, immunol disorders, and cancer.
Brand Name: Vulcanchem
CAS No.: 1332075-63-4
VCID: VC0002558
InChI: InChI=1S/C28H33FN6O2/c1-28(2,36)18-8-11-34(12-9-18)17-19-3-5-23-25(31-19)27(35-13-15-37-16-14-35)33-26(32-23)24-20-7-10-30-22(20)6-4-21(24)29/h3-7,10,18,30,36H,8-9,11-17H2,1-2H3
SMILES: CC(C)(C1CCN(CC1)CC2=NC3=C(C=C2)N=C(N=C3N4CCOCC4)C5=C(C=CC6=C5C=CN6)F)O
Molecular Formula: C28H33FN6O2
Molecular Weight: 504.6

2-[1-[[2-(5-Fluoro-1H-indol-4-yl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-6-yl]methyl]piperidin-4-yl]propan-2-ol

CAS No.: 1332075-63-4

Cat. No.: VC0002558

Molecular Formula: C28H33FN6O2

Molecular Weight: 504.6

* For research use only. Not for human or veterinary use.

2-[1-[[2-(5-Fluoro-1H-indol-4-yl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-6-yl]methyl]piperidin-4-yl]propan-2-ol - 1332075-63-4

Specification

Description PI3kδ inhibitor 1 is a potent and selective inhibitor of isoform of PI3Kδ; useful for treating disorders mediated by lipid kinases such as inflammation, immunol disorders, and cancer.
CAS No. 1332075-63-4
Molecular Formula C28H33FN6O2
Molecular Weight 504.6
IUPAC Name 2-[1-[[2-(5-fluoro-1H-indol-4-yl)-4-morpholin-4-ylpyrido[3,2-d]pyrimidin-6-yl]methyl]piperidin-4-yl]propan-2-ol
Standard InChI InChI=1S/C28H33FN6O2/c1-28(2,36)18-8-11-34(12-9-18)17-19-3-5-23-25(31-19)27(35-13-15-37-16-14-35)33-26(32-23)24-20-7-10-30-22(20)6-4-21(24)29/h3-7,10,18,30,36H,8-9,11-17H2,1-2H3
SMILES CC(C)(C1CCN(CC1)CC2=NC3=C(C=C2)N=C(N=C3N4CCOCC4)C5=C(C=CC6=C5C=CN6)F)O

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